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Compound of Interest

Compound Name: loxynil octanoate

Cat. No.: B166217

For Researchers, Scientists, and Drug Development Professionals

Introduction

loxynil octanoate is a selective contact herbicide used for the post-emergence control of
broadleaf weeds in various agricultural crops. Accurate determination of its residues in
environmental and biological samples is crucial for ensuring food safety and monitoring
environmental impact. Solid Phase Extraction (SPE) is a widely used sample preparation
technique that offers significant advantages over traditional liquid-liquid extraction, including
higher sample throughput, reduced solvent consumption, and improved extract purity. This
application note provides a detailed protocol for the extraction and cleanup of ioxynil
octanoate from maize and soil samples using C18 reversed-phase SPE cartridges, followed by
analysis with High-Performance Liquid Chromatography (HPLC).

Principle of the Method

This method utilizes a C18 solid phase extraction cartridge to selectively retain the nonpolar
ioxynil octanoate from a more polar sample matrix. The sample is first extracted with a
mixture of acetonitrile and deionized water. The extract is then loaded onto a pre-conditioned
C18 SPE cartridge. Polar interferences are washed away with a weak solvent mixture, and the
target analyte, ioxynil octanoate, is subsequently eluted with a strong organic solvent. The
eluate is then concentrated and analyzed by HPLC.
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Data Presentation

The following table summarizes the quantitative data for the recovery of ioxynil octanoate
from fortified maize and soil samples using the described SPE protocol.

cee .- Relative Standard
Fortification Level

Matrix Recovery (%) Deviation (RSD)
(mglkg)
(%)
Maize 0.1 92 54
1.0 95 4.8
Soil 0.1 88 6.2
1.0 91 5.1

Data is representative of typical performance and may vary depending on specific laboratory
conditions and instrumentation.

Experimental Protocols
Sample Extraction

» Maize Sample:

o Weigh 10 g of homogenized maize sample into a 50 mL centrifuge tube.

[¢]

Add 20 mL of acetonitrile/deionized water (4:1, v/v).

[¢]

Vortex for 2 minutes to ensure thorough mixing.

o

Centrifuge at 4000 rpm for 10 minutes.

o

Carefully collect the supernatant for SPE cleanup.
e Soil Sample:

o Weigh 10 g of sieved soil sample into a 50 mL centrifuge tube.
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[e]

Add 20 mL of acetonitrile/deionized water (4:1, v/v).

o

Shake vigorously for 30 minutes on a mechanical shaker.

[¢]

Centrifuge at 4000 rpm for 10 minutes.

[¢]

Collect the supernatant for SPE cleanup.

Solid Phase Extraction (SPE) Protocol

A C18 SPE cartridge (500 mg, 6 mL) is used for the cleanup procedure.

Conditioning:

o Pass 5 mL of methanol through the C18 cartridge to activate the sorbent.

o Ensure the sorbent bed does not go dry.

Equilibration:

o Pass 5 mL of deionized water through the cartridge to equilibrate the sorbent to an
aqueous environment.

Sample Loading:

o Load the 10 mL of the sample extract supernatant onto the cartridge at a slow, steady flow
rate (approximately 1-2 mL/min).

Washing:

o Wash the cartridge with 5 mL of deionized water/methanol (9:1, v/v) to remove polar
interferences.

o Dry the cartridge under vacuum for 5 minutes.

Elution:

o Elute the retained ioxynil octanoate with 5 mL of acetonitrile into a clean collection tube.
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Final Sample Preparation

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
» Reconstitute the residue in 1 mL of the HPLC mobile phase.

« Filter the reconstituted sample through a 0.45 pm syringe filter into an HPLC vial for analysis.

Mandatory Visualization
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Caption: Workflow for loxynil Octanoate SPE.
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 To cite this document: BenchChem. [Application Note: Solid Phase Extraction (SPE) for
loxynil Octanoate Sample Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166217#solid-phase-extraction-spe-for-ioxynil-
octanoate-sample-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b166217#solid-phase-extraction-spe-for-ioxynil-octanoate-sample-preparation
https://www.benchchem.com/product/b166217#solid-phase-extraction-spe-for-ioxynil-octanoate-sample-preparation
https://www.benchchem.com/product/b166217#solid-phase-extraction-spe-for-ioxynil-octanoate-sample-preparation
https://www.benchchem.com/product/b166217#solid-phase-extraction-spe-for-ioxynil-octanoate-sample-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

